Cas no 25844-86-4 (Benzonitrile,4-(acetyloxy)-3-iodo-5-nitro-)

• Product Name: Benzonitrile,4-(acetyloxy)-3-iodo-5-nitro-
• CAS No: 25844-86-4
• MF: C₉H₅IN₂O₄
• MW: 332.051474332809
• CID: 288996
• PubChem ID: 176420
• Update Time: 2025-04-19

Benzonitrile,4-(acetyloxy)-3-iodo-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(acetyloxy)-3-iodo-5-nitro-
• (4-cyano-2-iodo-6-nitrophenyl) acetate
• DTXSID20180499
• Benzonitrile, 4-hydroxy-3-iodo-5-nitro-, acetate (ester)
• Benzonitrile, 4-(acetyloxy)-3-iodo-5-nitro-
• 25844-86-4

• Inchi： 1S/C9H5IN2O4/c1-5(13)16-9-7(10)2-6(4-11)3-8(9)12(14)15/h2-3H,1H3
• InChI Key： QHGMPFOYGZNZQM-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(=C1OC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 331.92895
• Monoisotopic Mass: 331.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.98
• Boiling Point: 393.8°Cat760mmHg
• Flash Point: 192°C
• Refractive Index: 1.653
• PSA: 93.23